sodium;6-amino-3,5-dicyanopyridine-2-thiolate

• IUPAC Name: sodium;6-amino-3,5-dicyanopyridine-2-thiolate
• InChI: InChI=1S/C7H4N4S.Na/c8-2-4-1-5(3-9)7(12)11-6(4)10;/h1H,(H3,10,11,12);/q;+1/p-1
• InChI Key: UJJAHRONIKJZTC-UHFFFAOYSA-M
• Canonical SMILES: C1=C(C(=NC(=C1C#N)[S-])N)C#N.[Na+]
• Molecular Formula: C7H3N4NaS
• Molecular Weight: 198.18 g/mol

Description

The compound with the identifier “sodium;6-amino-3,5-dicyanopyridine-2-thiolate” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of sodium;6-amino-3,5-dicyanopyridine-2-thiolate involves specific synthetic routes and reaction conditions. One common method includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules in body fluids . This technique requires careful sample preparation to ensure accurate and robust results.

Chemical Reactions Analysis

Types of Reactions: sodium;6-amino-3,5-dicyanopyridine-2-thiolate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for different applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used

Scientific Research Applications

sodium;6-amino-3,5-dicyanopyridine-2-thiolate has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is employed in various assays and experiments to understand biological processes and interactions. In medicine, this compound is investigated for its potential therapeutic effects and as a tool for drug discovery. Additionally, it has industrial applications in the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of sodium;6-amino-3,5-dicyanopyridine-2-thiolate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in their activity and function. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to sodium;6-amino-3,5-dicyanopyridine-2-thiolate can be identified using PubChem’s 2-D and 3-D neighboring sets. These compounds share structural similarities and may exhibit similar chemical properties and biological activities .

Uniqueness: this compound is unique due to its specific chemical structure and the particular interactions it undergoes. This uniqueness makes it valuable for various scientific and industrial applications, distinguishing it from other similar compounds.